Cas no 2640822-63-3 (2-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 2640822-63-3
• MF: C₁₈H₃₀N₆O
• MW: 346.470403194427
• CID: 5316661
• PubChem ID: 154829664
• Update Time: 2025-05-28

2-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-[6-(Dimethylamino)-4-pyrimidinyl]-1-piperazinyl]-1-(4-methyl-1-piperidinyl)ethanone
• 2-{4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• AKOS040709977
• 2640822-63-3
• F6619-6352
• 2-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C18H30N6O/c1-15-4-6-24(7-5-15)18(25)13-22-8-10-23(11-9-22)17-12-16(21(2)3)19-14-20-17/h12,14-15H,4-11,13H2,1-3H3
• InChI Key： ZYKATNAVIKIACU-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2C=C(N=CN=2)N(C)C)CC1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 346.24810960g/mol
• Monoisotopic Mass: 346.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.0±50.0 °C(Predicted)
• pka: 7.80±0.10(Predicted)

Additional information on 2-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one

Research Brief on 2-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS: 2640822-63-3)

The compound 2-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS: 2640822-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its structural characteristics, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structure, which combines a pyrimidine core with piperazine and piperidine moieties. This configuration is believed to contribute to its high affinity for specific biological targets, particularly kinases involved in signaling pathways. Preliminary in vitro assays have demonstrated promising inhibitory activity against a range of kinase targets, suggesting potential applications in oncology and inflammatory diseases.

One of the key advancements in the research of this compound is its optimization for improved pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) studies to modify the compound's side chains, enhancing its solubility and bioavailability while maintaining its target specificity. These modifications have been critical in advancing the compound from the discovery phase to preclinical evaluation.

In vivo studies have further validated the compound's efficacy. Animal models of cancer have shown that the compound can effectively inhibit tumor growth with minimal off-target effects. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential use for treating central nervous system disorders. These findings underscore the compound's versatility and broad therapeutic potential.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability and potential toxicity in long-term use require further investigation. Current research efforts are focused on addressing these challenges through advanced formulation strategies and targeted delivery systems.

In conclusion, 2-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one represents a compelling candidate for further drug development. Its unique structural features and broad biological activity make it a valuable subject of ongoing research. Future studies will likely explore its potential in combination therapies and its efficacy in additional disease models.